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Compound of Interest

Compound Name: Bakkenolide D

Cat. No.: B13384392 Get Quote

Bakkenolide D: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide D is a naturally occurring sesquiterpene lactone, a class of organic compounds

characterized by a 15-carbon skeleton and a lactone ring.[1] It is primarily isolated from plants

of the Petasites genus, which have a history of use in traditional medicine for treating

conditions like asthma and allergic rhinitis.[2] Emerging research has highlighted the anti-

allergic and anti-inflammatory properties of Bakkenolide D, making it a compound of

significant interest for therapeutic development. This guide provides an in-depth overview of the

chemical properties, biological activities, and relevant experimental protocols for Bakkenolide
D.

Chemical Properties of Bakkenolide D
Bakkenolide D is a complex organic molecule with a distinct chemical structure that dictates its

physical and biological properties. Its fundamental chemical and physical characteristics are

summarized below.
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Property Value Source(s)

Molecular Formula C₂₁H₂₈O₆S [3][4][5][6]

Molecular Weight 408.5 g/mol [3][7]

CAS Number 18456-03-6 [4]

Physical Description Powder [3]

Melting Point 200 - 201 °C [7][8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Purity ≥98% (Commercially available) [3]

Source Herbs of Petasites japonicus [3]

Biological Activities
Bakkenolide D has demonstrated notable anti-allergic and anti-inflammatory effects in

preclinical studies. Its primary mechanism of action appears to be related to the modulation of

histamine-mediated responses.

Anti-allergic and Anti-histamine Activity: Studies have shown that Bakkenolide D exhibits a

significant inhibitory effect on the trachea contraction induced by histamine in vitro.[3] This

suggests a direct or indirect antagonism of histamine receptors or interference with

downstream signaling pathways that lead to smooth muscle contraction. The total bakkenolide

fraction from Petasites tricholobus, of which Bakkenolide D is a major component, has been

shown to have a beneficial effect on allergic rhinitis in ovalbumin-sensitized rats. This was

evidenced by a significant decrease in sneezing frequency, the number of eosinophils in nasal

tissue, and serum levels of IL-4 and histamine.[5]

Anti-inflammatory Activity: While direct studies on the anti-inflammatory signaling of

Bakkenolide D are limited, related bakkenolides have been shown to possess anti-

inflammatory properties. For instance, Bakkenolide B inhibits the induction of inducible nitric

oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory

cascade.[8] Another related compound, Bakkenolide-IIIa, has been observed to alleviate
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lipopolysaccharide-induced inflammatory injury in human umbilical vein endothelial cells.[6]

These findings suggest that Bakkenolide D may also exert its anti-inflammatory effects

through the modulation of common inflammatory pathways such as the NF-κB and MAPK

pathways.

Signaling Pathways
The precise signaling pathways modulated by Bakkenolide D are still under investigation.

However, based on its known anti-allergic and anti-inflammatory activities, a putative

mechanism of action can be proposed. The following diagram illustrates a potential signaling

pathway involved in the anti-allergic action of Bakkenolide D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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